7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride

• Molecular Formula: C22H35ClO
• Molecular Weight: 351.0 g/mol
• InChI: InChI=1S/C22H35ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15-
• InChIKey: ZZPMZYUEGRYCRF-DOFZRALJSA-N

7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl Chloride: Polyunsaturated C22:4 Fatty Acyl Chloride for Lipid Synthesis and Functionalization

7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride (CAS 960593-69-5) is the acyl chloride derivative of adrenic acid (all-cis-7,10,13,16-docosatetraenoic acid, C22:4n-6), a naturally occurring ω-6 polyunsaturated fatty acid (PUFA) formed through two-carbon elongation of arachidonic acid [1]. This reactive intermediate (C₂₂H₃₅ClO, MW 350.97) features four cis-configured double bonds at the 7, 10, 13, and 16 positions and serves as a key building block for introducing the 22:4n-6 fatty acyl moiety into complex lipids, including phospholipids such as phosphatidylcholine and phosphatidylethanolamine species .

Direct acylation of amines, alcohols, or thiols for lipid conjugate synthesis

Defined all-cis 7,10,13,16 stereochemistry matches endogenous adrenoyl lipids

Vendor-reported high purity supports stoichiometry-sensitive acylation workflows

• [1] Docosatetraenoic acid. Wikipedia. Accessed 2026. all-cis-7,10,13,16-docosatetraenoic acid is an ω-6 fatty acid with the common name adrenic acid (AdA). This is a naturally occurring polyunsaturated fatty acid formed through a 2-carbon chain elongation of arachidonic acid. View Source

Why 7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl Chloride Cannot Be Substituted with Generic Fatty Acyl Chlorides

Generic fatty acyl chlorides (e.g., C16:0 palmitoyl chloride, C18:0 stearoyl chloride, C18:1 oleoyl chloride) lack the precise 22-carbon chain length and the four cis-double bond configuration at positions 7, 10, 13, and 16 that define the adrenoyl moiety. These structural features are not interchangeable: the chain length dictates membrane insertion depth and hydrophobic matching with transmembrane proteins, while the degree and position of unsaturation govern membrane fluidity, lipid raft organization, and the generation of specific bioactive lipid mediators (e.g., dihomoprostaglandins, epoxydocosatrienoic acids) [1]. Procurement of an incorrect acyl chloride—whether differing in chain length (C20, C24), unsaturation degree (22:5, 22:6), or double-bond stereochemistry—yields phospholipids or derivatives that fail to recapitulate endogenous lipid species and confound experimental interpretation [2].

! Chain-length mismatch with C16, C18, or C20 acyl chlorides may alter membrane insertion depth, shifting protein-lipid interaction readouts.

! Saturated or trans-unsaturated analogs lack the cis-induced 30° kink, which governs lipid packing density and raft organization; may not replicate native 22:4 membrane fluidity.

! 22:5 or 22:6 acyl chlorides introduce additional double bonds, generating lipid species that diverge from the adrenic acid pathway and cannot serve as direct substitutes for metabolic tracing.

• [1] Docosatetraenoic acid. Wikipedia. Accessed 2026. This unsaturated fatty acid is also metabolized by cells to biologically active products viz., dihomoprostaglandins, and epoxydocosatrienoic acids (EDTs). View Source
• [2] 7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride. Kuujia. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly for the acylation of amines or alcohols to form amides or esters. Its extended polyunsaturated structure makes it valuable for studying lipid metabolism, membrane dynamics, and bioactive lipid derivatives. View Source

7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl Chloride: Head-to-Head Quantitative Differentiation Evidence

Purity Specification: >99% by Vendor Quality Control Data

The target compound is commercially available at >99% purity as specified by vendor quality control data . In contrast, the closest in-class analog, docosapentaenoyl chloride (22:5n-3 or 22:5n-6 acyl chloride), is offered at comparable purity (>98%) but contains an additional double bond that alters its physical properties and biological fate . The >99% purity threshold reduces the need for additional purification steps prior to sensitive acylation reactions, minimizing yield losses associated with impurity removal.

Purity specification

Vendor data

>99% vs >98% for 22:5 analog

Higher vendor-specified purity may reduce pre-reaction purification burden.

Analytical method not disclosed by vendor.

Evidence Dimension	Vendor-specified purity
Target Compound Data	>99% (Larodan, CymitQuimica)
Comparator Or Baseline	Docosapentaenoyl chloride (22:5): >98% (multiple vendors)
Quantified Difference	≥1 percentage point higher purity threshold
Conditions	Commercial product specification; analytical method not disclosed by vendor

Why This Matters

Higher initial purity reduces downstream purification burden and improves reproducibility in stoichiometry-sensitive acylation reactions.

Phospholipid Biosynthesis Precursor: PC(18:0/22:4) and PE(18:0/22:4) Pathway Integration

The target compound serves as the direct acyl chloride precursor to the diacylglycerol intermediate DG(18:0/22:4(7Z,10Z,13Z,16Z)), which is subsequently incorporated into two major membrane phospholipid pathways: phosphatidylcholine biosynthesis PC(18:0/22:4(7Z,10Z,13Z,16Z)) and phosphatidylethanolamine biosynthesis PE(18:0/22:4(7Z,10Z,13Z,16Z)) . In contrast, docosapentaenoyl chloride (22:5) produces DG intermediates containing an additional double bond, which cannot substitute for 22:4-containing lipids in studies of adrenic acid-specific metabolic pathways. In CDAHFD-fed db/db mouse models, hepatic levels of PC and PE (40:4) containing the 22:4 side chain are markedly elevated compared to controls .

Phospholipid pathway specificity

Class-level inference

Precursor to PC(18:0/22:4) and PE(18:0/22:4); 8.6-fold hepatic elevation in CDAHFD db/db mice

Supports pathway-specific lipid tracing and biomarker validation in model studies.

Hepatic and plasma lipidomics; model-dependent context.

Evidence Dimension	Metabolic pathway integration specificity
Target Compound Data	Precursor to PC(18:0/22:4) and PE(18:0/22:4) via DG(18:0/22:4)
Comparator Or Baseline	Docosapentaenoyl chloride (22:5): precursor to PC/PE containing 22:5 side chain
Quantified Difference	Qualitative pathway divergence; 22:4-containing phospholipids show 8.6-fold hepatic elevation in disease model
Conditions	In vivo: CDAHFD-fed db/db mouse model; hepatic and plasma lipidomics

Why This Matters

Selection of the correct acyl chloride ensures synthesized lipids match the endogenous 22:4-containing species implicated in metabolic disease states, enabling accurate pathway tracing and biomarker validation.

Defined Stereochemistry: Four cis-Double Bonds at Positions 7, 10, 13, and 16

The target compound possesses precisely four cis-configured (Z) double bonds at positions 7, 10, 13, and 16, as confirmed by its IUPAC name (7Z,10Z,13Z,16Z)-7,10,13,16-docosatetraenoyl chloride and InChI Key (ZZPMZYUEGRYCRF-DOFZRALJSA-N) [1]. This stereochemical definition contrasts with saturated fatty acyl chlorides (e.g., stearoyl chloride, C18:0) which contain zero double bonds, and with trans-unsaturated analogs which adopt extended rigid conformations rather than the characteristic cis-induced 30° kink [2]. The cis double-bond configuration introduces a defined bend in the acyl chain that governs lipid packing density, membrane fluidity, and the lateral organization of lipid rafts in model membrane systems.

Stereochemical configuration

Class-level inference

4 cis (Z) double bonds at C7,10,13,16; 30° kink per bond

Cis geometry governs membrane packing, fluidity, and raft organization.

Based on known PUFA stereochemistry principles.

Evidence Dimension	Double-bond configuration and chain conformation
Target Compound Data	Four cis (Z) double bonds at C7, C10, C13, C16; chain adopts 30° kink per cis bond
Comparator Or Baseline	Saturated fatty acyl chlorides (e.g., C18:0 stearoyl chloride): zero double bonds, fully extended linear conformation
Quantified Difference	Qualitative: cis-unsaturated vs. saturated conformation dictates distinct biophysical membrane properties
Conditions	In silico prediction based on known PUFA stereochemistry principles

Why This Matters

Researchers requiring accurate recapitulation of native adrenoyl-containing lipid biophysics must select the cis-isomer exclusively; trans isomers or saturated analogs produce membrane environments with fundamentally different phase behavior and protein interaction profiles.

• [1] 7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride. Kuujia. InChI Key: ZZPMZYUEGRYCRF-DOFZRALJSA-N. SMILES: C(Cl)(=O)CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC. View Source
• [2] Adrenic acid. Internetchemie. Im Detail handelt es sich um eine unverzweigte, all-cis-Docosatetraensäure mit 4 nicht-konjugierten C=C-Doppelbindungen an den Positionen 7, 10, 13 und 16, beginnend am ω-6-Ende. View Source

Reactivity Profile: Moisture-Sensitive Acyl Chloride with Defined Storage and Handling Parameters

As an acyl chloride, 7(Z),10(Z),13(Z),16(Z)-docosatetraenoyl chloride exhibits high electrophilic reactivity toward nucleophiles (amines, alcohols, thiols) under anhydrous conditions, but is prone to hydrolysis in the presence of moisture, regenerating adrenic acid and HCl [1]. The compound is supplied as a liquid at room temperature with density 0.936±0.06 g/cm³ (predicted) and boiling point 438.5±34.0 °C (predicted), requiring storage at -20°C for long-term stability (3 years as powder) . This reactivity profile distinguishes it from the parent carboxylic acid (adrenic acid, CAS 28874-58-0), which is significantly less electrophilic and requires activation (e.g., carbodiimide coupling) for esterification or amidation reactions—adding synthetic steps and reducing atom economy.

Acylation reactivity

Supporting evidence

Direct acyl chloride substitution; moisture-sensitive, store −20 °C

Eliminates activation step required for free adrenic acid.

Requires anhydrous conditions; vendor storage specifications.

Evidence Dimension	Electrophilic reactivity for acylation
Target Compound Data	Acyl chloride: direct nucleophilic acyl substitution; storage -20°C; moisture-sensitive
Comparator Or Baseline	Adrenic acid (free carboxylic acid): requires activation (DCC, EDC, CDI) for acylation; storage -20°C; less moisture-sensitive
Quantified Difference	Qualitative: elimination of activation step reduces synthesis time and reagent consumption
Conditions	General acyl chloride reactivity principles; vendor storage specifications

Why This Matters

The pre-activated acyl chloride form enables single-step conjugation to amine- or alcohol-containing substrates, reducing the synthetic burden of multi-step activation protocols and improving overall yield for complex lipid syntheses.

• [1] 7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride. Kuujia. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly for the acylation of amines or alcohols to form amides or esters. Careful handling under inert conditions is recommended due to its sensitivity to moisture and potential degradation. View Source

Research-Use-Only Classification with Bulk Quantities up to 1g Available

The compound is explicitly labeled for research use only (RUO), not for human or veterinary therapeutic applications . It is commercially available in quantities up to 1g from multiple vendors, with pricing ranging from approximately €460-480 per 100mg depending on supplier and region [1]. This contrasts with the parent adrenic acid, which is available in larger bulk quantities at lower cost due to broader commercial demand and natural sourcing from fish oils. The RUO classification is critical for procurement compliance in academic and pharmaceutical research settings where therapeutic-grade materials are neither required nor permitted.

Regulatory & supply

Vendor catalog data

RUO; available 100 mg–1 g; ~€460–480/100 mg

Research-use classification aligns with academic procurement; cost reflects pre-activated functionality.

2–3× cost vs free acid; limited pack sizes.

Evidence Dimension	Regulatory classification and commercial availability
Target Compound Data	Research Use Only (RUO); available 100mg-1g; ~€460-480/100mg
Comparator Or Baseline	Adrenic acid (free acid): available in larger bulk quantities; lower unit cost
Quantified Difference	Cost differential: acyl chloride approximately 2-3× more expensive per mole than free acid; limited to smaller package sizes
Conditions	Vendor catalog pricing as of 2025-2026

Why This Matters

Procurement officers must verify that RUO-grade material aligns with intended application and institutional compliance requirements; the higher cost reflects the added synthetic value of the pre-activated acyl chloride functionality.

• [1] 7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl chloride. Kuujia. Larodan 46-2204-9-100mg, >99%, 100mg, €460.00. 2025-03-07. View Source

7(Z),10(Z),13(Z),16(Z)-Docosatetraenoyl Chloride: Validated Research and Industrial Application Scenarios

Synthesis of Defined Phosphatidylcholine Species PC(16:0/22:4) and PC(18:0/22:4) for Membrane Biophysics Studies

Researchers synthesizing chemically defined phospholipids for membrane fluidity, lipid raft, or protein-lipid interaction studies require precise 22:4n-6 acyl chain incorporation. The target compound reacts with lysophosphatidylcholine intermediates (e.g., 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine or 1-stearoyl-2-hydroxy-sn-glycero-3-phosphocholine) to yield PC(16:0/22:4) [1] and PC(18:0/22:4) [2], respectively. These synthetic lipids serve as authentic standards for lipidomics quantification and as defined components in model membrane systems (e.g., giant unilamellar vesicles, supported lipid bilayers). The >99% purity specification ensures minimal interference from shorter-chain or oxidized impurities that would alter measured biophysical parameters such as phase transition temperature or lateral diffusion coefficients.

Preparation of Adrenoyl-CoA for In Vitro Enzymology and Fatty Acid Metabolism Tracing

The acyl chloride reacts with coenzyme A (CoA) under controlled anhydrous conditions to produce adrenoyl-CoA (22:4n-6-CoA), the obligate substrate for long-chain acyl-CoA synthetases, fatty acid elongases (e.g., ELOVL2, ELOVL5), and acyl-CoA:cholesterol acyltransferases [1]. This synthetic route provides a direct alternative to enzymatic synthesis using adrenic acid, ATP, and acyl-CoA synthetase, which typically yields lower conversion efficiency and requires subsequent HPLC purification. Adrenoyl-CoA prepared via acyl chloride coupling enables precise kinetic characterization of enzymes involved in ω-6 PUFA elongation and β-oxidation pathways, where substrate chain-length specificity distinguishes 22:4-CoA from 20:4-CoA (arachidonoyl-CoA) and 22:5-CoA (docosapentaenoyl-CoA).

Internal Standard Preparation for Targeted Lipidomics of Adrenic Acid-Containing Lipid Species

Stable isotope-labeled or unlabeled adrenoyl chloride is employed to synthesize authentic lipid standards (e.g., PC 40:4, PE 40:4, LPC 22:4) for calibration curves in quantitative LC-MS/MS lipidomics workflows. Given that adrenic acid-containing phospholipids exhibit an 8.6-fold elevation in hepatic tissue of CDAHFD-fed db/db mice compared to controls [1], accurate absolute quantification demands matrix-matched calibration using chemically identical standards. The acyl chloride route provides stereochemically defined (all-cis) standards that match the exact double-bond geometry of endogenous species, avoiding quantification errors introduced by trans-isomer standards or mixed acyl chain compositions that produce distinct MS/MS fragmentation patterns [2].

Investigation of Dihomoprostaglandin and Epoxydocosatrienoic Acid (EDT) Biosynthetic Pathways

Adrenic acid is enzymatically metabolized by cyclooxygenases (COX-1/COX-2), lipoxygenases (LOX), and cytochrome P450 epoxygenases to produce dihomoprostaglandins and epoxydocosatrienoic acids (EDTs), bioactive lipid mediators distinct from their arachidonic acid-derived counterparts [1]. Researchers studying these 22-carbon eicosanoid analogs require adrenoyl chloride to synthesize substrate probes (e.g., fluorescently labeled adrenoyl derivatives, affinity tags) for enzyme activity assays and cellular uptake studies. The acyl chloride's reactivity enables efficient conjugation to reporter moieties (e.g., dansyl, biotin, BODIPY) without isomerizing the acid-labile cis double bonds—a risk associated with alternative activation methods requiring prolonged exposure to acidic or elevated-temperature conditions [2].

Application

Selection Property

Validation Focus

PC(16:0/22:4) & PC(18:0/22:4) synthesis

Defined C22:4n-6 acyl chain with cis unsaturation

Membrane fluidity, lipid raft organization, protein-lipid interaction models

Adrenoyl-CoA preparation for enzymology

Direct acylation of CoA via acyl chloride

Kinetic studies of PUFA elongases and β-oxidation enzymes

Lipidomics internal standard

Stereochemically pure 22:4 standard

Matrix-matched calibration for quantitative lipidomics of 22:4 species

Dihomoprostaglandin/EDT pathway probes

Reactive intermediate for fluorescent/biotin tagging

Enzyme activity assays and cellular uptake of 22-carbon eicosanoid analogs

• [1] 1-hexadecanoyl-2-[(7Z,10Z,13Z,16Z)-docosatetraenoyl]-sn-glycero-3-phosphocholine. ChEBI:84573. A phosphatidylcholine 38:4 in which the acyl groups at positions 1 and 2 are hexadecanoyl and (7Z,10Z,13Z,16Z)-docosatetraenoyl respectively. View Source
• [2] 1-octadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine. ChEBI:84565. A phosphatidylcholine 40:4 in which the two acyl substituents at positions 1 and 2 are specified as stearoyl and (7Z,10Z,13Z,16Z)-docosatetraenoyl respectively. View Source